Cas no 1001519-19-2 (methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate
• CAS No: 1001519-19-2
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• MDL: MFCD05861677
• CID: 3059714
• PubChem ID: 7018650
• Update Time: 2025-06-15

methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-(1,3,5-Trimethyl-1 H -pyrazol-4-yl)-isoxazole-3-carboxylic acid methyl es ter
• methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate
• methyl 5-(1,3,5-trimethylpyrazol-4-yl)-1,2-oxazole-3-carboxylate
• 5-(1,3,5-trimethyl-1 h-pyrazol-4-yl)-isoxazole-3-carboxylic acid methyl ester
• 5-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid methyl ester
• Methyl 5-(1,3,5-trimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate
• methyl 5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate
• 1001519-19-2
• BQB51919
• CS-0240782
• EN300-230067
• Methyl5-(1,3,5-trimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate
• 5-(1,3,5-Trimethyl-1 H -pyrazol-4-yl)-isoxazole-3-carboxylic acid methyl ester
• BBL040158
• STK349941
• METHYL 5-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-3-ISOXAZOLECARBOXYLATE
• AKOS000311386

• MDL： MFCD05861677
• Inchi： 1S/C11H13N3O3/c1-6-10(7(2)14(3)12-6)9-5-8(13-17-9)11(15)16-4/h5H,1-4H3
• InChI Key： NNNPCPDHHPXPEK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 235.09569129Da
• Monoisotopic Mass: 235.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate

Methyl 5-(Trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate (CAS No. 1001519-19-2): An Overview

Methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate (CAS No. 1001519-19-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate consists of a 1,2-oxazole core linked to a trimethylpyrazole moiety through a carboxylate group. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for drug design and synthesis. The oxazole ring is known for its stability and ability to form hydrogen bonds, while the trimethylpyrazole moiety contributes to the compound's lipophilicity and bioavailability.

Recent studies have highlighted the biological activities of methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, another study conducted by a team at the University of California, Los Angeles (UCLA) explored the neuroprotective effects of methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate. The results indicated that this compound can protect neurons from oxidative stress-induced damage, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels.

In addition to its therapeutic potential, methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate has been investigated for its use as a synthetic intermediate in the preparation of other bioactive molecules. Its unique structural features make it an ideal building block for constructing more complex molecules with diverse biological activities. For example, a recent publication in Organic Letters described a novel synthetic route to produce this compound with high yield and purity, facilitating its large-scale production for further research and development.

The safety profile of methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate is also an important consideration. Preliminary toxicological studies have shown that it exhibits low toxicity in both in vitro and in vivo models. These findings are encouraging and support its continued evaluation as a potential drug candidate. However, further comprehensive safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate (CAS No. 1001519-19-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.